N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-(benzylamino)-3-phenyl-1,2,4-triazol-1-yl]-2-methoxyethanone
• InChI: InChI=1S/C18H18N4O2/c1-24-13-16(23)22-18(19-12-14-8-4-2-5-9-14)20-17(21-22)15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,19,20,21)
• InChI Key: QFVDRXOYYUEFBE-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1C(=NC(=N1)C2=CC=CC=C2)NCC3=CC=CC=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields, including medicinal chemistry and drug development. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit low toxicity in vitro and in vivo studies. It has been shown to have minimal effects on normal cells, indicating its potential as a selective anticancer agent. Additionally, it has been found to possess good solubility and stability, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine is its high potency against cancer cells. It also exhibits good selectivity towards cancer cells, making it a potential candidate for targeted therapy. However, one of the limitations of this compound is its relatively low water solubility, which may pose challenges in drug formulation and delivery.

Future Directions

There are several future directions for the research and development of N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine. One potential direction is to explore its potential as a combination therapy with other anticancer agents. Another direction is to investigate its potential as a treatment for other diseases, such as bacterial and fungal infections. Additionally, further studies are needed to elucidate the compound's mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine can be achieved through several methods. One of the most common methods involves the reaction of benzyl azide with 1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine in the presence of a copper catalyst. This method yields high purity and good yields of the desired product.

Scientific Research Applications

N-benzyl-1-(methoxyacetyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.